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Compound of Interest

1,2-Benzisoxazole, 5-chloro-3-
Compound Name:

methyl-
CAS No.: 28909-34-4
Cat. No.: B3350600

Get Quote

Executive Summary

Subject: 5-Chloro-3-methyl-1,2-benzisoxazole (CMB) CAS: 36953-24-9 Molecular Weight:
167.59 g/mol Formula:

This guide details the Electron lonization (El) mass spectrometry fragmentation patterns of 5-
chloro-3-methylbenzisoxazole, a critical intermediate in the synthesis of antipsychotic
therapeutics (e.g., Risperidone, Paliperidone). Accurate identification of this compound relies
on understanding its unigue tendency to undergo thermal or impact-induced isomerization to a
phenolic nitrile prior to fragmentation.

This document compares CMB against its structural isomer, 5-chloro-2-methyl-1,3-
benzoxazole, demonstrating how specific fragmentation pathways (specifically CO vs. CH

CN loss) serve as diagnostic markers for differentiation.
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Experimental Protocol (Self-Validating)

To reproduce the fragmentation data described below, the following GC-MS protocol is
recommended. This workflow includes built-in quality control steps to ensure spectral integrity.

Sample Preparation

e Solvent: Methanol or Acetonitrile (LC-MS grade).

o Concentration: 10 pg/mL (10 ppm). Note: Avoid higher concentrations to prevent detector
saturation which distorts isotope ratios.

» Validation Step: Inject a blank solvent sample before the analyte to confirm the absence of
carryover or background phthalates (m/z 149).

Instrument Conditions (GC-MS)

¢ lonization: Electron Impact (El) at 70 eV.

Source Temperature: 230°C. Critical: Higher source temperatures (>250°C) can artificially
enhance the thermal isomerization to the nitrile form, altering relative abundances.

Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5ms or DB-5), 30m x 0.25mm ID.

Carrier Gas: Helium at 1.0 mL/min constant flow.[1]

Oven Ramp: 50°C (hold 1 min) — 20°C/min — 280°C (hold 3 min).

Fragmentation Analysis & Mechanism
The Isomerization Phenomenon

Unlike standard heterocycles that fragment directly, 1,2-benzisoxazoles are "masked" phenols.
Upon electron impact or thermal stress, the weak N-O bond cleaves, causing the molecule to
isomerize into 2-hydroxy-5-chlorobenzonitrile (and related ketenimine forms). The observed
mass spectrum is largely that of this rearranged species.

Primary Fragmentation Pathways

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pdf.benchchem.com/91/A_Comparative_Guide_to_Chromatographic_Methods_for_the_Separation_of_2_Benzoylbenzaldehyde_Isomers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3350600?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Molecular lon (

): Observed at m/z 167 and 169 with a characteristic 3:1 intensity ratio, confirming the
presence of one chlorine atom.

e Loss of Acetyl/Acetonitrile (

): A competitive pathway unique to the 3-methyl substitution. The cleavage of the isoxazole
ring can eject a neutral acetonitrile (

) fragment, yielding a radical cation at m/z 126.

e Loss of Carbon Monoxide (

): Following isomerization to the phenol form, the phenolic oxygen is expelled as CO. This
shifts the molecular ion to m/z 139.

e Loss of Chlorine (

): Direct cleavage of the C—Cl bond is less favorable than ring opening but generates a minor
peak at m/z 132.

Pathway Visualization

The following diagram illustrates the competing pathways between the "Nitrile Route" (Loss of
CO) and the "Isoxazole Cleavage Route" (Loss of CH

CN).
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Caption: Mechanistic flow of 5-chloro-3-methylbenzisoxazole fragmentation. The isomerization
step (yellow) is the critical precursor to the major CO loss pathway.

Comparative Guide: Benzisoxazole vs. Benzoxazole

A common analytical challenge is distinguishing 5-chloro-3-methyl-1,2-benzisoxazole (Product
A) from its isomer 5-chloro-2-methyl-1,3-benzoxazole (Alternative B). While both have identical
molecular weights (167.59), their fragmentation “fingerprints” differ due to ring stability.

Performance Comparison Table
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5-Chloro-3-methyl-

5-Chloro-2-methyl-

Feature 1,2-benzisoxazole 1,3-benzoxazole Differentiation Logic
(Target) (Alternative)
Often m/z 167 ( Benzisoxazoles
Often m/z 167 ( fragment more readily
Base Peak ) or m/z 139 (
) due to the weak N-O
) bond.
Benzisoxazole
) ) isomerization drives
) High (Major pathway
[M - CO] Intensity ) ) Moderate CO loss;
via phenol isomer)
Benzoxazoles are
more stable.
3-methyl position in
benzisoxazole favors
acetonitrile loss; 2-
[M - CH3CN] Distinct (m/z 126) Low / Absent methyl benzoxazole
loses CH
CN less efficiently.
Benzoxazoles often
o lose a CHO radical
[M - CHO] (m/z 138) Very Low (<5%) Significant ]
(m/z 29) directly from
the ring system.
. 31 ( 3:1( Identical (Non-
Isotope Ratio _ _
) ) diagnostic).

Diagnostic Rule

To confirm the identity of the 3-methylbenzisoxazole isomer:

» Look for the m/z 126 peak (

). Its presence strongly suggests the 3-methyl-1,2-benzisoxazole structure.
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e Check the m/z 138 peak (

). If this peak is prominent, the sample is likely the benzoxazole isomer, not the
benzisoxazole.

Summary of Key lons

m/z (Nominal) lon Identity Origin /| Mechanism
(

167 Molecular lon.
)

169 ( Molecular lon (Isotope).
)

Loss of CO (28 Da) from

139 i .
isomerized phenol form.
Loss of Acetonitrile (CH
126
CN, 41 Da).
Secondary loss of Cl from the
104
m/z 139 fragment.
25 Benzyne-type fragment
(aromatic disintegration).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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